Cas no 31404-06-5 (Phenol,2-(2-thiazolidinyl)-)

Phenol,2-(2-thiazolidinyl)- structure
Phenol,2-(2-thiazolidinyl)- structure
Product name:Phenol,2-(2-thiazolidinyl)-
CAS No:31404-06-5
MF:C9H11NOS
MW:181.254740953445
CID:308287
PubChem ID:208013

Phenol,2-(2-thiazolidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2-(2-thiazolidinyl)-
    • 2-(1,3-thiazolidin-2-yl)phenol
    • 2-thiazolidin-2-yl-phenol
    • BRN 0145336
    • Phenol, o-(2-thiazolidinyl)-
    • Oprea1_483070
    • DTXSID40953440
    • 2-(Thiazolidin-2-yl)phenol
    • SCHEMBL8951248
    • o-(2-Thiazolidinyl)phenol
    • 31404-06-5
    • starbld0002701
    • MDL: MFCD00831979
    • Inchi: InChI=1S/C9H11NOS/c11-8-4-2-1-3-7(8)9-10-5-6-12-9/h1-4,9-11H,5-6H2
    • InChI Key: XTCNCKCBECUEBH-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C(=C1)C2NCCS2)O

Computed Properties

  • Exact Mass: 181.05600
  • Monoisotopic Mass: 181.05613515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.6Ų
  • XLogP3: 1.5

Experimental Properties

  • PSA: 57.56000
  • LogP: 2.05600

Phenol,2-(2-thiazolidinyl)- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Cooke Chemical
F009722-5g
2-(2-Thiazolidinyl)phenol
31404-06-5 97
5g
RMB 14310.40 2025-02-21
Cooke Chemical
F009722-1g
2-(2-Thiazolidinyl)phenol
31404-06-5 97
1g
RMB 3416.80 2025-02-21
Cooke Chemical
F009722-250mg
2-(2-Thiazolidinyl)phenol
31404-06-5 97
250mg
RMB 1068.80 2025-02-21

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